![molecular formula C17H17N3O3 B2598239 Ethyl 2-[(7-methyl-2-phenylimidazo[1,2-a]pyrimidin-5-yl)oxy]acetate CAS No. 866043-19-8](/img/structure/B2598239.png)
Ethyl 2-[(7-methyl-2-phenylimidazo[1,2-a]pyrimidin-5-yl)oxy]acetate
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Overview
Description
Ethyl 2-[(7-methyl-2-phenylimidazo[1,2-a]pyrimidin-5-yl)oxy]acetate is a useful research compound. Its molecular formula is C17H17N3O3 and its molecular weight is 311.341. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
The utility of related compounds in synthesizing novel heterocyclic systems has been a significant focus. For example, derivatives of pyrimidine and thiazole have been synthesized, which underwent transformations to related heterocyclic systems via reactions with various reagents. These transformations often involve cyclization processes and reactions with different alkylating agents to produce new compounds with potential biological activities (Youssef et al., 2011; Žugelj et al., 2009).
Biological Activity Evaluation
Compounds synthesized from ethyl 2-[(7-methyl-2-phenylimidazo[1,2-a]pyrimidin-5-yl)oxy]acetate analogs have been evaluated for their biological activities. These include testing against Gram-positive and Gram-negative bacteria, as well as yeast-like and filamentous fungi. Some compounds have shown excellent biocidal properties, suggesting potential for developing new antimicrobial agents (Youssef et al., 2011).
Anticancer and Anti-inflammatory Applications
A novel series of pyrazolopyrimidines derivatives synthesized from related compounds has been screened for cytotoxic activities against cancer cell lines and for anti-inflammatory properties. These studies aim to identify new therapeutic agents with specific biological targets, demonstrating the compound's potential in drug discovery and development (Rahmouni et al., 2016).
Novel Synthetic Routes and Mechanistic Insights
Research has also focused on developing novel synthetic routes to create derivatives and understanding the mechanistic aspects of these reactions. These studies not only expand the chemical toolbox for creating new compounds but also provide insights into the chemistry underlying the formation of complex heterocyclic systems (Lis et al., 1990).
Antimicrobial Evaluation of Derivatives
The antimicrobial evaluation of synthesized derivatives from related compounds has highlighted their utility in addressing resistant microbial strains. This research contributes to the ongoing search for new antimicrobial agents capable of combating drug-resistant infections (Farag et al., 2008).
Mechanism of Action
Target of Action
They have been described as cyclin-dependent kinase (CDK) inhibitors, calcium channel blockers, and GABA A receptor modulators .
Mode of Action
Based on its chemical class, it can be inferred that it may interact with its targets (such as cdks, calcium channels, and gaba a receptors) to modulate their function .
Biochemical Pathways
Given its potential role as a cdk inhibitor, calcium channel blocker, and gaba a receptor modulator, it can be inferred that it may impact cell cycle regulation, calcium signaling, and neurotransmission .
Result of Action
Based on its potential targets, it can be inferred that it may have effects on cell cycle progression, calcium-dependent processes, and neuronal signaling .
Properties
IUPAC Name |
ethyl 2-(7-methyl-2-phenylimidazo[1,2-a]pyrimidin-5-yl)oxyacetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O3/c1-3-22-16(21)11-23-15-9-12(2)18-17-19-14(10-20(15)17)13-7-5-4-6-8-13/h4-10H,3,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLSXLGRFPAAMNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)COC1=CC(=NC2=NC(=CN12)C3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.